Cas no 54395-73-2 (rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis)

• Product Name: rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis
• CAS No: 54395-73-2
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 1016825
• PubChem ID: 131854988
• Update Time: 2025-05-20

rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarbonyl chloride, octahydro-, cis- (9CI)
• rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis
• (4As,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carbonyl chloride
• rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride
• 54395-73-2
• EN300-1612569

• Inchi： 1S/C10H16ClNO/c11-10(13)12-7-3-5-8-4-1-2-6-9(8)12/h8-9H,1-7H2/t8-,9-/m0/s1
• InChI Key： HYRPDMOJNQURHZ-IUCAKERBSA-N
• SMILES： ClC(N1CCC[C@@H]2CCCC[C@H]12)=O

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis

Comprehensive Analysis of rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis (CAS No. 54395-73-2)

The compound rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis (CAS No. 54395-73-2) is a specialized chemical entity with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for researchers focusing on chiral synthesis and drug development. This article delves into its molecular properties, synthesis pathways, and potential applications, aligning with current trends in green chemistry and AI-driven drug discovery.

One of the most searched questions in the field of organic chemistry is: "What are the applications of decahydroquinoline derivatives?" The answer lies in the versatility of compounds like rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis. Its cis-configuration and carbonyl chloride group enable it to act as a precursor for peptide coupling and heterocyclic compound synthesis. Recent studies highlight its role in developing bioactive molecules, particularly in central nervous system (CNS) drug research.

From an SEO perspective, terms like "decahydroquinoline synthesis" and "chiral building blocks" are frequently queried by chemists. The rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis structure addresses these interests by offering a stereoselective framework. Its synthesis often involves catalytic hydrogenation or asymmetric reduction, methods that align with the growing demand for sustainable chemistry practices. Researchers are also exploring its compatibility with flow chemistry systems, a hot topic in process optimization.

Another trending topic is the integration of machine learning in predicting chemical reactivity. The rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis serves as a case study for AI-based reaction prediction due to its complex stereochemistry. Questions like "How to optimize the yield of decahydroquinoline derivatives?" are increasingly addressed using computational chemistry tools, making this compound a bridge between traditional synthesis and digital transformation in labs.

In conclusion, rac-(4aR,8aR)-decahydroquinoline-1-carbonyl chloride, cis (CAS No. 54395-73-2) represents a nexus of innovation and practical utility. Its relevance to drug discovery, green synthesis, and AI-assisted research ensures its continued importance in modern chemistry. For researchers seeking high-purity intermediates or exploring structure-activity relationships, this compound offers unparalleled opportunities.